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Compound of Interest

Compound Name: N-Methyl-p-(o-tolylazo)aniline

Cat. No.: B090830 Get Quote

Essential Safety and Handling Guide for N-
Methyl-p-(o-tolylazo)aniline
Disclaimer: A specific Safety Data Sheet (SDS) for N-Methyl-p-(o-tolylazo)aniline was not

located. The following guidance is based on the known hazards of the structurally related

compound, N-Methylaniline, and the general risks associated with aromatic azo compounds.

Azo dyes can be toxic and may break down into harmful aromatic amines.[1][2][3][4][5]

Therefore, it is crucial to handle this compound with extreme caution.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling N-Methyl-p-(o-tolylazo)aniline. The following

operational and disposal plans offer step-by-step procedural guidance to ensure laboratory

safety.

Personal Protective Equipment (PPE)
When handling N-Methyl-p-(o-tolylazo)aniline, a comprehensive PPE strategy is mandatory

to prevent exposure through inhalation, skin contact, or eye contact.[6][7][8] The following table

summarizes the required PPE.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles & Face Shield

Chemical splash goggles are

required. A face shield should

be worn over safety goggles

when there is a risk of

splashing.[9][10]

Hand Protection Chemical-Resistant Gloves

Wear gloves at all times. Nitrile

or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation or

puncture before use.[6][9][10]

Body Protection Laboratory Coat & Apron

A flame-resistant lab coat

should be worn and fully

buttoned. A chemical-resistant

apron should be worn over the

lab coat.[7]

Respiratory Protection Respirator

Use in a well-ventilated area,

preferably within a chemical

fume hood. If engineering

controls are not sufficient, a

NIOSH-approved respirator is

necessary.[9][10][11]

Foot Protection Closed-Toe Shoes
Wear closed-toe, chemical-

resistant shoes.[6]

Operational Plan
Follow these step-by-step procedures for the safe handling of N-Methyl-p-(o-tolylazo)aniline:

Preparation:

Ensure a chemical fume hood is operational and available.

Assemble all necessary equipment and reagents before handling the compound.
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Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

Put on all required PPE as detailed in the table above.

Handling:

Conduct all work involving N-Methyl-p-(o-tolylazo)aniline inside a certified chemical

fume hood to minimize inhalation exposure.[9][10][11]

Avoid direct contact with the skin, eyes, and clothing.[9][10][11]

Do not eat, drink, or smoke in the laboratory area.[11]

Keep the container tightly closed when not in use.[9][11]

Prevent the release of vapors and dust into the work environment.

In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material like sand or vermiculite.[11]

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.[9][11]

Clean the spill area thoroughly with a suitable decontaminating agent.

Disposal Plan
Proper disposal of N-Methyl-p-(o-tolylazo)aniline and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:
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Collect all waste containing N-Methyl-p-(o-tolylazo)aniline, including unused product and

contaminated disposables (e.g., gloves, absorbent pads), in a designated, labeled, and

sealed hazardous waste container.[9][11]

Waste Disposal:

Dispose of the hazardous waste through a licensed and approved waste disposal

company.[9]

Do not dispose of this chemical down the drain or in the regular trash.[9][10]

Follow all local, state, and federal regulations for hazardous waste disposal.

Quantitative Data (for the related compound N-
Methylaniline)
The following table summarizes key quantitative data for N-Methylaniline. This information

should be used as a reference point, recognizing that the properties of N-Methyl-p-(o-
tolylazo)aniline may differ.

Property Value

Molecular Formula C7H9N[12]

Appearance Dark yellow liquid[12]

Boiling Point 195 °C / 383 °F[12]

Flash Point 86 °C / 186.8 °F[12]

Water Solubility 30 g/L[12]

Vapor Pressure 0.4 mbar @ 20 °C[12]

Safe Handling Workflow
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Caption: Workflow for the safe handling of N-Methyl-p-(o-tolylazo)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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